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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 10361-84-9

Cat. No.: B082386

Get Quote

Executive Summary
Scandium(III) chloride (

) occupies a unique niche in the transition metal series. As the lightest transition metal halide, it
exhibits a large ionic radius (

) and rapid ligand exchange kinetics, distinguishing it from the heavier lanthanides. For the
drug development and materials science communities,

is not merely a reagent; it is the critical precursor for Scandium-44 radiopharmaceuticals
(theranostics) and a robust water-tolerant Lewis acid catalyst in organic synthesis.

This guide moves beyond basic data to address the core technical challenges: the rigorous

dehydration of the hexahydrate without hydrolysis, its application in forming C-C bonds in

aqueous media, and its role in next-generation PET imaging.
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Part 1: Physicochemical Identity & Molecular
Architecture
Scandium chloride exists primarily in two forms: the hygroscopic anhydrous salt and the

hexahydrate.[1] Distinguishing between these is critical for stoichiometric precision in catalytic

cycles and radiolabeling.

Core Data Table
Property

Anhydrous Scandium(III)

Chloride

Scandium(III) Chloride

Hexahydrate

CAS Number 10361-84-9 20662-14-0

Molecular Formula

Molecular Weight

Appearance
White/Greyish-white crystalline

powder
White crystalline powder

Melting Point (decomposes)

Solubility
Soluble in water (exothermic),

ethanol

Highly soluble in water,

alcohols

Crystal Structure
Layer lattice (BiI₃ type),

rhombohedral
Monoclinic

Coordination
Octahedral geometry around

Sc

Structural Insight
Unlike typical ionic chlorides (e.g., NaCl), anhydrous

adopts a BiI₃-type layered structure. This implies that the chloride ions form a hexagonal close-
packed array with scandium ions filling two-thirds of the octahedral holes. This structural motif
explains its volatility at high temperatures and its solubility characteristics, acting as a bridge
between ionic and covalent halides.
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Part 2: Synthetic Protocols – The Dehydration
Challenge
The Problem: Simply heating

to remove water is a failed strategy. It leads to hydrolysis, yielding the insoluble oxychloride (

) rather than the desired trichloride. The Solution: The Ammonium Chloride Route. This method
utilizes

to buffer the acidity and prevent the formation of Sc-O bonds during heating.

Protocol: Preparation of Anhydrous
Note: This procedure requires a fume hood due to HCl and

evolution.

Mixing: Intimately mix

with a 6-fold molar excess of

. The ammonium salt acts as a chlorinating agent and suppresses hydrolysis.

Stepwise Heating (Inert Atmosphere): Place the mixture in a quartz boat within a tube

furnace under flowing dry nitrogen or argon.

Stage 1 (

): Removal of bulk water. The mixture forms the complex

.

Stage 2 (

): Decomposition of the intermediate complex.

Sublimation (

): Excess
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sublimes away, leaving behind pure anhydrous

.

Storage: The product must be transferred immediately to a glovebox, as it will deliquesce

within minutes in ambient air.
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Figure 1: The ammonium chloride route for preventing hydrolysis during ScCl3 dehydration.

Part 3: Catalytic Utility in Organic Synthesis[7][8]
[11][12][13]
As an Application Scientist, I recommend

(and its derivative scandium triflate) for reactions requiring Lewis acidity in aqueous or protic
media. Most traditional Lewis acids (

,

) decompose instantly in water. Scandium's large ionic radius (

) and specific hydration sphere allow it to activate electrophiles even when solvated by water
molecules.

Key Applications
Friedel-Crafts Acylation:

catalyzes the acylation of aromatic rings with high regioselectivity. Unlike
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, it does not require stoichiometric quantities; catalytic amounts (5-10 mol%) suffice because
the product does not irreversibly complex with the metal center.

Aldol Reactions: It effectively catalyzes Mukaiyama aldol reactions in aqueous solvents, a

"green chemistry" benchmark.

Diels-Alder Cycloadditions: Enhances rate and endo/exo selectivity, particularly for

dienophiles containing carbonyl groups.

Mechanistic Causality
The efficacy of

stems from the equilibrium between the chloride and the solvent. In water, it forms

, which acts as a Brønsted acid-assisted Lewis acid. The rapid exchange rate of ligands on the

ion (

) ensures that substrates can displace water molecules to coordinate with the metal, react, and
then release the product efficiently.

Part 4: Radiopharmaceutical Precursor (Sc-44)
For drug development professionals,

is the chemical form of the Scandium-44 isotope used in PET imaging. Sc-44 is a positron
emitter (

) that serves as a "theranostic twin" to the therapeutic isotope Scandium-47 or Lutetium-177.

Radiolabeling Protocol (DOTA-Peptides)
The chloride form is essential because the DOTA chelator requires a free metal ion (or weak

complex) to bind effectively.

Elution/Production: Sc-44 is produced via a cyclotron (

) or a

generator. It is eluted/purified into a dilute HCl solution (forming
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).

Buffering: The acidic

solution is buffered to pH 4.0–4.5 using ammonium acetate or MES buffer. Critical: pH > 5.0
risks forming colloidal scandium hydroxide (

), which is biologically inert and useless for labeling.

Chelation: Add the DOTA-conjugated peptide (e.g., DOTATOC).

Incubation: Heat at

for 15–20 minutes. Scandium is a "hard" Lewis acid and requires thermal energy to
overcome the kinetic barrier of the DOTA macrocycle.

Quality Control: Radio-TLC or HPLC to verify

radiochemical yield.

Radiosynthesis Workflow
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Figure 2: Critical path for converting raw Sc-44 into a bioactive ScCl3 radiopharmaceutical

precursor.

Part 5: Handling & Safety[14]
Hygroscopicity: Anhydrous

is extremely deliquescent. It must be handled in a glovebox (

) or Schlenk line. Exposure to air turns the powder into a sticky hydrate within seconds.

Acidity: Solutions of
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are acidic due to hydrolysis (

for a 0.1M solution).

Toxicity: While scandium has low oral toxicity compared to heavy metals,

should be treated as an irritant. Standard PPE (gloves, goggles) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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